Cas no 1249972-37-9 (2-Bromo-4-(3-chloropropyl)anisole)

• Product Name: 2-Bromo-4-(3-chloropropyl)anisole
• CAS No: 1249972-37-9
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 4973785
• Update Time: 2025-05-20

2-Bromo-4-(3-chloropropyl)anisole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-chloropropyl)anisole

• Inchi： 1S/C10H12BrClO/c1-13-10-5-4-8(3-2-6-12)7-9(10)11/h4-5,7H,2-3,6H2,1H3
• InChI Key： LPSUVXORBALQLY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCCCl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Bromo-4-(3-chloropropyl)anisole

Professional Introduction to 2-Bromo-4-(3-chloropropyl)anisole (CAS No. 1249972-37-9)

2-Bromo-4-(3-chloropropyl)anisole, with the CAS number 1249972-37-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromo and chloropropyl substituents on an anisole backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-Bromo-4-(3-chloropropyl)anisole consists of a benzene ring substituted with a bromine atom at the 2-position and a 3-chloropropyl group at the 4-position. This particular arrangement imparts distinct reactivity and functionality, making it a versatile building block for medicinal chemists. The presence of both bromine and chlorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of anisole-like compounds. The bromo and chloropropyl substituents in 2-Bromo-4-(3-chloropropyl)anisole serve as handles for further functionalization, allowing researchers to tailor the compound’s properties for specific applications. For instance, modifications at these positions can influence solubility, metabolic stability, and target binding affinity, making this compound a promising candidate for drug discovery.

One of the most compelling aspects of 2-Bromo-4-(3-chloropropyl)anisole is its role in the development of novel therapeutic agents. Recent studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting various biological pathways. For example, researchers have leveraged its scaffold to develop compounds with potential anti-inflammatory and anticancer properties. The ability to modify the substituents allows for fine-tuning of the pharmacophore, enabling the design of molecules with enhanced efficacy and reduced side effects.

The synthetic methodologies employed in the preparation of 2-Bromo-4-(3-chloropropyl)anisole are also noteworthy. The compound can be synthesized through a multi-step process involving halogenation reactions and nucleophilic substitution. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the bromo and chloropropyl groups with high selectivity and yield. These synthetic strategies highlight the compound’s importance as a synthetic intermediate in industrial-scale production.

The chemical reactivity of 2-Bromo-4-(3-chloropropyl)anisole extends beyond its role as a building block for drug discovery. It has also been explored in materials science applications, where its unique structural features contribute to the development of advanced polymers and functional materials. The ability to incorporate halogenated aromatic compounds into polymer backbones can lead to materials with improved thermal stability, mechanical strength, and electronic properties.

In conclusion, 2-Bromo-4-(3-chloropropyl)anisole (CAS No. 1249972-37-9) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its structural features enable diverse chemical modifications, making it a valuable tool for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.